1-(diphenylmethyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C22H23N3O2/c1-17-16-20(23-27-17)22(26)25-14-12-24(13-15-25)21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,16,21H,12-15H2,1H3
• InChI Key: XXICIYGJIWZXGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

1-(diphenylmethyl)-4-[(5-methyl-3-isoxazolyl)carbonyl]piperazine, commonly known as DMI, is a chemical compound that belongs to the piperazine family. DMI is a potent inhibitor of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. DMI has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

DMI exerts its effects by inhibiting the activity of acetylcholinesterase. This leads to an accumulation of acetylcholine in the brain, which can stimulate the cholinergic system. The cholinergic system is involved in a range of physiological processes, including learning, memory, and attention.
Biochemical and Physiological Effects
DMI has been shown to have a range of biochemical and physiological effects. These include an increase in acetylcholine levels, enhanced cholinergic neurotransmission, and improved cognitive function. DMI has also been shown to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMI in scientific research is its ability to selectively inhibit acetylcholinesterase. This allows researchers to investigate the role of acetylcholine in the nervous system and its effects on cognition and behavior. However, DMI also has some limitations, including its potential toxicity and the need for careful dosing to avoid adverse effects.

Future Directions

There are several future directions for research on DMI. One area of interest is the potential use of DMI in the treatment of neurodegenerative diseases such as Alzheimer's. DMI's ability to increase acetylcholine levels and its antioxidant properties make it a promising candidate for further investigation in this area. Other future directions include investigating the effects of DMI on other neurotransmitter systems and its potential use in the treatment of other neurological disorders.

Scientific Research Applications

DMI has been widely used in scientific research for its ability to inhibit acetylcholinesterase. This enzyme is involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in the nervous system. By inhibiting acetylcholinesterase, DMI can increase the levels of acetylcholine in the brain, leading to a range of physiological and biochemical effects.